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Compound of Interest

Compound Name: 7-Deaza-2'-c-methylinosine

Cat. No.: B15343396 Get Quote

Technical Support Center: 7-Deaza-2'-c-
methylinosine in DMSO
This technical support center provides guidance on the solubility and stability of 7-Deaza-2'-c-
methylinosine when using Dimethyl Sulfoxide (DMSO) as a solvent. Below you will find

frequently asked questions, troubleshooting advice, and experimental protocols to assist

researchers, scientists, and drug development professionals in their laboratory work.

Frequently Asked Questions (FAQs)
Q1: Is 7-Deaza-2'-c-methylinosine soluble in DMSO?

A1: While specific quantitative solubility data for 7-Deaza-2'-c-methylinosine in DMSO is not

readily available in public literature, related compounds such as 7-deaza-2'-C-methyladenosine

are routinely dissolved in DMSO for in vitro and in vivo studies. For instance, concentrations of

50 μM in DMSO have been successfully used in cell culture experiments.[1][2] This suggests

that 7-Deaza-2'-c-methylinosine is also likely to be soluble in DMSO, at least to

concentrations commonly used in biological assays.

Q2: What is the recommended method for dissolving 7-Deaza-2'-c-methylinosine in DMSO?

A2: To prepare a stock solution, it is recommended to add the desired volume of high-purity,

anhydrous DMSO directly to the vial containing the powdered compound. Gentle vortexing or
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sonication can aid in dissolution. For a detailed procedure, please refer to the Experimental

Protocols section.

Q3: How should I store a DMSO stock solution of 7-Deaza-2'-c-methylinosine?

A3: DMSO stock solutions of nucleoside analogs are typically stored at -20°C or -80°C to

ensure long-term stability. It is advisable to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and

introduce moisture into the DMSO.

Q4: What is the stability of 7-Deaza-2'-c-methylinosine in DMSO?

A4: The 7-deaza modification in nucleoside analogs generally confers greater metabolic

stability.[2] While specific stability studies for 7-Deaza-2'-c-methylinosine in DMSO are not

detailed in the available literature, the related compound 7-deaza-2'-C-methyladenosine is

noted for its enhanced metabolic stability compared to its parent compound.[2] For optimal

stability in DMSO, it is crucial to use anhydrous DMSO and store the solution properly at low

temperatures.

Q5: Can I use a DMSO solution of 7-Deaza-2'-c-methylinosine for cell-based assays?

A5: Yes, DMSO is a common solvent for preparing stock solutions of compounds for cell-based

assays. It is important to ensure that the final concentration of DMSO in the cell culture medium

is low (typically less than 0.5%) to avoid solvent-induced cytotoxicity.
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Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

The concentration may be too

high, or the compound may

have low solubility.

- Try gentle warming of the

solution (e.g., in a 37°C water

bath) for a short period. - Use

sonication to aid dissolution. -

If the compound remains

insoluble, consider preparing a

more dilute stock solution.

Precipitation is observed after

adding the DMSO stock to

aqueous media.

The compound may have poor

aqueous solubility, leading to

precipitation when the solvent

changes.

- Increase the volume of the

aqueous medium to further

dilute the compound. - Add the

DMSO stock to the aqueous

medium while vortexing to

ensure rapid mixing. -

Consider using a surfactant or

co-solvent if compatible with

your experimental system.

Inconsistent experimental

results using the DMSO stock

solution.

The compound may have

degraded due to improper

storage or repeated freeze-

thaw cycles.

- Prepare fresh stock solutions

from solid material. - Ensure

stock solutions are aliquoted

and stored at -20°C or -80°C. -

Avoid exposing the stock

solution to light for extended

periods.

Control cells treated with

DMSO show toxicity.

The final concentration of

DMSO in the cell culture

medium is too high.

- Calculate the final DMSO

concentration and ensure it is

below the tolerance level for

your specific cell line (usually

<0.5%). - Perform a dose-

response experiment with

DMSO alone to determine the

toxicity threshold for your cells.
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Preparation of a 10 mM Stock Solution of 7-Deaza-2'-c-
methylinosine in DMSO
Materials:

7-Deaza-2'-c-methylinosine (solid)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required amount of DMSO: Determine the mass of your 7-Deaza-2'-c-
methylinosine. The molecular weight of 7-Deaza-2'-c-methylinosine is required for this

calculation. For example, to make a 10 mM solution from 1 mg of the compound with a

hypothetical molecular weight of 281.27 g/mol , you would need: (1 mg) / (281.27 g/mol ) =

3.55 µmol (3.55 µmol) / (10 mmol/L) = 0.355 µL It is often more practical to weigh a larger

amount, for example, 10 mg would require 3.55 µL of DMSO. Adjust calculations based on

the actual molecular weight.

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the 7-Deaza-2'-c-methylinosine powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. If necessary, briefly sonicate the vial to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term storage.
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Caption: Workflow for preparing and using a DMSO stock solution of 7-Deaza-2'-c-
methylinosine in a typical cell-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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